Cas no 83459-42-1 (Ginsenoside Ra2)
Ginsenoside Ra2 is a rare triterpenoid saponin found in Panax ginseng, characterized by its unique dammarane-type structure. As a protopanaxadiol-type ginsenoside, it exhibits notable pharmacological properties, including potential anti-inflammatory, antioxidant, and neuroprotective effects. Its molecular stability and bioavailability make it a subject of interest for research in metabolic and chronic disease studies. Ginsenoside Ra2 is distinguished by its complex glycosylation pattern, which may enhance its biological activity compared to other ginsenosides. It is commonly utilized in analytical standards and preclinical investigations due to its high purity and well-defined chemical profile.
Ginsenoside Ra2 structure
Product Name:Ginsenoside Ra2
CAS No:83459-42-1
MF:C58H98O26
MW:1211.38314199448
CID:2045234
PubChem ID:73116087
Update Time:2025-06-07
Ginsenoside Ra2 Chemical and Physical Properties
Names and Identifiers
-
- Ginsenoside Ra2
- (3beta,12beta)-12-Hydroxy-20-[(O-beta-D-xylopyranosyl-(1→2)-O-alpha-L-arabinofuranosyl-(1→6)-beta-D-glucopyranosyl)oxy]dammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- (3β,12β)-12-Hydroxy-20-[(O-β-D-xylopyranosyl-(1→2)-O-α-L-arabinofuranosyl-(1→6)-β-D-glucopyranosyl)oxy]dammar-24-en-3-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)
- Dammarane, β-D-glucopyranoside deriv. (ZCI)
- Notoginsenoside Ra2
- Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[β-D-Glucopyranosyl-(1->2)-β-D-glucopyranoside], 20-O-[β-D-xylopyranosyl-(1->2)-α-L-arabinofuranosyl-(1->6)-β-D-g lucopyranoside]
- lucopyranoside]
- CS-0032559
- DA-63763
- MS-32052
- HY-N4260
- 1ST185094
- AKOS040760423
- 83459-42-1
- DTXSID901317134
-
- Inchi: 1S/C58H98O26/c1-24(2)10-9-14-58(8,84-51-46(74)42(70)39(67)31(80-51)23-76-52-47(40(68)30(21-61)78-52)82-49-44(72)36(64)27(63)22-75-49)25-11-16-57(7)35(25)26(62)18-33-55(5)15-13-34(54(3,4)32(55)12-17-56(33,57)6)81-53-48(43(71)38(66)29(20-60)79-53)83-50-45(73)41(69)37(65)28(19-59)77-50/h10,25-53,59-74H,9,11-23H2,1-8H3/t25-,26+,27+,28+,29+,30-,31+,32-,33+,34-,35-,36-,37+,38+,39+,40-,41-,42-,43-,44+,45+,46+,47+,48+,49-,50-,51-,52+,53-,55-,56+,57+,58-/m0/s1
- InChI Key: UEBIBJSWHIZNCA-BGPUAMRSSA-N
- SMILES: C[C@@]12CC[C@H]3C([C@H](CC[C@]3(C)[C@H]1C[C@@H](O)[C@@H]1[C@H](CC[C@@]21C)[C@](C)(CC/C=C(\C)/C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@@H]2O[C@@H](CO)[C@H](O)[C@H]2O[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)O1)O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)(C)C
Computed Properties
- Exact Mass: 1210.63463323g/mol
- Monoisotopic Mass: 1210.63463323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 26
- Heavy Atom Count: 84
- Rotatable Bond Count: 18
- Complexity: 2210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 33
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 416Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (6.3E-4 g/L) (25 ºC),
Ginsenoside Ra2 Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Ginsenoside Ra2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G208970-1mg |
Ginsenoside Ra2 |
83459-42-1 | 1mg |
$316.00 | 2023-05-18 | ||
| TRC | G208970-2.5mg |
Ginsenoside Ra2 |
83459-42-1 | 2.5mg |
$689.00 | 2023-05-18 | ||
| ChemFaces | CFN93293-5mg |
Ginsenoside Ra2 |
83459-42-1 | >=98% | 5mg |
$218 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1685-5 mg |
Ginsenoside Ra2 |
83459-42-1 | 5mg |
¥2814.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3457-5mg |
Ginsenoside Ra2 |
83459-42-1 | 98% | 5mg |
$160 | 2023-09-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56520-1mg |
Ginsenoside Ra2 |
83459-42-1 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56520-5mg |
Ginsenoside Ra2 |
83459-42-1 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G18170-5mg |
Ginsenoside Ra2 |
83459-42-1 | ,HPLC≥95% | 5mg |
¥2378.0 | 2023-09-07 | |
| TargetMol Chemicals | TN1685-5mg |
Ginsenoside Ra2 |
83459-42-1 | 5mg |
¥ 1060 | 2024-07-20 | ||
| TargetMol Chemicals | TN1685-20mg |
Ginsenoside Ra2 |
83459-42-1 | 20mg |
¥ 2850 | 2024-07-20 |
Ginsenoside Ra2 Suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
(CAS:83459-42-1)GinsenosideRa2
Order Number:CRN0016
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Email:1197063825@qq.com
Amadis Chemical Company Limited
Gold Member
(CAS:83459-42-1)Ginsenoside Ra2
Order Number:A1205282
Stock Status:in Stock
Quantity:10mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):313.0
Email:sales@amadischem.com
Ginsenoside Ra2 Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
83459-42-1 (Ginsenoside Ra2) Related Products
- 87741-77-3(Notoginsenoside R4)
- 146503-31-3(b-D-Glucopyranoside, (3b,16b,22R)-16,22:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-)
- 11021-14-0(Ginsenoside Rc)
- 80321-72-8(Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[α-L-Rhamnopyranosyl-(1→6)-β-D-glucopyranoside], 20-O-[β-D-glucopyranosyl-(1→6)-β-D-glucopyranoside])
- 80321-67-1(Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[β-D-Xylopyranosyl-(1→2)-β-D-glucopyranoside], 20-O-[β-D-xylopyranosyl-(1→6)-β-D-glucopyranoside])
- 80418-25-3(Notoginsenoside R2)
- 88105-29-7(Notoginsenoside Fe)
- 80321-61-5(Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[β-D-Glucopyranosyl-(1→2)-α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranoside], 20-O-β-D-glucopyranoside)
- 146445-93-4(b-D-Galactopyranoside, (3b,16b,22R)-16,22:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]- (9CI))
- 80952-71-2((20R)-Ginsenoside Rh1)